Cas no 898779-09-4 (3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone)

• Product Name: 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone
• CAS No: 898779-09-4
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• MDL: MFCD07699958
• CID: 873164
• PubChem ID: 24726662
• Update Time: 2025-06-08

3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-dioxolan-2-yl)phenyl]-(2-methylsulfanylphenyl)methanone
• 3'-(1,3-DIOXOLAN-2-YL)-2-THIOMETHYLBENZOPHENONE
• [3-(1,3-Dioxolan-2-yl)phenyl][2-(methylsulfanyl)phenyl]methanone
• AKOS016022144
• DTXSID40645055
• 898779-09-4
• MFCD07699958
• 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone

• MDL： MFCD07699958
• Inchi： 1S/C17H16O3S/c1-21-15-8-3-2-7-14(15)16(18)12-5-4-6-13(11-12)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3
• InChI Key： FWYLNMSJLJVECU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CC=CC(=C1)C1OCCO1)=O

Computed Properties

• Exact Mass: 300.08200
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.83000
• LogP: 3.68490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone

3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone: A Comprehensive Overview

3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone (CAS No. 898779-09-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone.

Chemical Structure and Properties

3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone is a derivative of benzophenone with a 1,3-dioxolane ring and a thiomethyl group attached to the benzene ring. The presence of these functional groups imparts unique chemical properties to the compound. The 1,3-dioxolane ring is known for its stability and ability to protect carbonyl groups during chemical reactions, making it a valuable intermediate in organic synthesis. The thiomethyl group, on the other hand, can participate in various chemical reactions and interactions, contributing to the compound's reactivity and biological activity.

The molecular formula of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone is C₁₅H₁₆O₃S, with a molecular weight of approximately 276.35 g/mol. It is a solid at room temperature and is soluble in common organic solvents such as dichloromethane and ethanol. The compound's physical properties make it suitable for various laboratory applications and pharmaceutical formulations.

Synthesis Methods

The synthesis of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone has been extensively studied in the literature. One common approach involves the reaction of 2-thiomethylbenzophenone with ethylene glycol under acidic conditions to form the 1,3-dioxolane ring. This method is efficient and yields high purity products. Another approach involves the use of organometallic reagents such as Grignard reagents to introduce the thiomethyl group onto the benzene ring before forming the dioxolane ring.

The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, using catalytic systems that minimize waste and energy consumption has become increasingly popular.

Biological Activities

3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone has been investigated for its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals. Antioxidants play a crucial role in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders.

In addition to its antioxidant activity, 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone has demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

Clinical Applications and Research

The potential clinical applications of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone are currently being explored through preclinical studies and early-stage clinical trials. Researchers are particularly interested in its use as an adjuvant therapy for cancer treatment due to its antioxidant properties. Preclinical studies have shown that this compound can enhance the efficacy of chemotherapeutic agents by reducing oxidative stress-induced damage to healthy cells.

In neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, oxidative stress plays a significant role in disease progression. The antioxidant properties of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone make it a promising candidate for developing neuroprotective agents. Early-stage clinical trials are underway to evaluate its safety and efficacy in these conditions.

Recent Advancements and Future Directions

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone. One area of interest is the development of prodrugs based on this compound. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. This approach can improve drug delivery and reduce side effects.

Nanotechnology has also opened up new possibilities for enhancing the therapeutic potential of this compound. Nanoparticle-based delivery systems can improve drug solubility, stability, and targeting efficiency. Research is ongoing to develop nanoparticles loaded with 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone for targeted delivery to specific tissues or cells.

In conclusion, 3'-(1,3-Dioxolan-2-yl)-2-thiomethylbenzophenone (CAS No. 898779-09-4) is a versatile organic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.